Cas no 2243504-58-5 (6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid)

• Product Name: 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid
• CAS No: 2243504-58-5
• MF: C₂₁H₁₅ClN₂O₄
• MW: 394.807804346085
• CID: 6367826
• PubChem ID: 165717604
• Update Time: 2025-05-25

6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243504-58-5
• EN300-650209
• 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid

• Inchi： 1S/C21H15ClN2O4/c22-19-18(9-12(10-23-19)20(25)26)24-21(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11H2,(H,24,27)(H,25,26)
• InChI Key： GYFAKYWLBFVXEP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)O)=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.0720347g/mol
• Monoisotopic Mass: 394.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid

Recent Advances in the Application of 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid (CAS: 2243504-58-5) in Chemical Biology and Pharmaceutical Research

The compound 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid (CAS: 2243504-58-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Its structural features make it particularly valuable in peptide synthesis, medicinal chemistry, and the development of novel therapeutic agents.

Recent studies have highlighted the role of this compound in facilitating the synthesis of complex peptide derivatives. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the selective deprotection of amino groups under mild conditions, thereby enabling the efficient construction of peptide chains. Researchers have successfully employed 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid in the synthesis of peptide-based inhibitors targeting various enzymes, including proteases and kinases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

In addition to its utility in peptide synthesis, this compound has been explored as a building block for the development of small-molecule drugs. Its pyridine-carboxylic acid moiety offers a strategic site for further chemical modifications, allowing researchers to introduce diverse functional groups that enhance binding affinity and selectivity toward biological targets. For instance, recent publications have reported the incorporation of this compound into the design of allosteric modulators for G protein-coupled receptors (GPCRs), a prominent class of drug targets in modern pharmacology.

One of the most notable applications of 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid is in the field of targeted drug delivery. Researchers have conjugated this molecule with nanoparticles and other drug carriers to improve the bioavailability and tissue specificity of therapeutic agents. Preliminary in vitro and in vivo studies have demonstrated enhanced drug uptake and reduced off-target effects, underscoring the potential of this compound in advancing precision medicine.

Despite its promising applications, challenges remain in optimizing the synthetic routes for large-scale production of 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid. Recent efforts have focused on developing greener and more cost-effective methodologies, such as catalytic processes and flow chemistry, to address these limitations. These advancements are expected to further expand the accessibility and utility of this compound in both academic and industrial settings.

In conclusion, 6-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid (CAS: 2243504-58-5) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications, ranging from peptide synthesis to drug development, highlight its significance in the pursuit of novel therapeutic strategies. Ongoing research and technological innovations are likely to uncover additional roles for this compound, solidifying its position as a key player in the field.